N,N'-Bis(1-nitro-9-acridinyl)-(4,4'-bipiperidine)-1,1'-diethanamine
N,N'-Bis(1-nitro-9-acridinyl)-(4,4'-bipiperidine)-1,1'-diethanamine
Brand Name:
Vulcanchem
CAS No.:
123219-88-5
VCID:
VC20847730
InChI:
InChI=1S/C40H42N8O4/c49-47(50)35-13-5-11-33-37(35)39(29-7-1-3-9-31(29)43-33)41-19-25-45-21-15-27(16-22-45)28-17-23-46(24-18-28)26-20-42-40-30-8-2-4-10-32(30)44-34-12-6-14-36(38(34)40)48(51)52/h1-14,27-28H,15-26H2,(H,41,43)(H,42,44)
SMILES:
C1CN(CCC1C2CCN(CC2)CCNC3=C4C(=NC5=CC=CC=C53)C=CC=C4[N+](=O)[O-])CCNC6=C7C(=NC8=CC=CC=C86)C=CC=C7[N+](=O)[O-]
Molecular Formula:
C40H42N8O4
Molecular Weight:
698.8 g/mol
N,N'-Bis(1-nitro-9-acridinyl)-(4,4'-bipiperidine)-1,1'-diethanamine
CAS No.: 123219-88-5
Cat. No.: VC20847730
Molecular Formula: C40H42N8O4
Molecular Weight: 698.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123219-88-5 |
|---|---|
| Molecular Formula | C40H42N8O4 |
| Molecular Weight | 698.8 g/mol |
| IUPAC Name | 1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]piperidin-4-yl]piperidin-1-yl]ethyl]acridin-9-amine |
| Standard InChI | InChI=1S/C40H42N8O4/c49-47(50)35-13-5-11-33-37(35)39(29-7-1-3-9-31(29)43-33)41-19-25-45-21-15-27(16-22-45)28-17-23-46(24-18-28)26-20-42-40-30-8-2-4-10-32(30)44-34-12-6-14-36(38(34)40)48(51)52/h1-14,27-28H,15-26H2,(H,41,43)(H,42,44) |
| Standard InChI Key | IKLMKVWHNHEAMG-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1C2CCN(CC2)CCNC3=C4C(=NC5=CC=CC=C53)C=CC=C4[N+](=O)[O-])CCNC6=C7C(=NC8=CC=CC=C86)C=CC=C7[N+](=O)[O-] |
| Canonical SMILES | C1CN(CCC1C2CCN(CC2)CCNC3=C4C(=NC5=CC=CC=C53)C=CC=C4[N+](=O)[O-])CCNC6=C7C(=NC8=CC=CC=C86)C=CC=C7[N+](=O)[O-] |
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